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Compound of Interest

Compound Name: 4-Acetoxypyridine

CAS No.: 14210-20-9

Cat. No.: B077573 Get Quote

STOP AND VERIFY: Before proceeding, you must confirm the identity of your chemical. "4-
Acetoxypyridine" is frequently confused with "4-Acetylpyridine" due to phonetic similarity, but

they have distinct chemical behaviors and disposal risks.

Check the CAS Number on your container immediately.

Feature
4-Acetylpyridine (Most
Common)

4-Acetoxypyridine

(Rare/Unstable)

CAS Number 1122-54-9 N/A (Often prepared in situ)

Chemical Structure
Methyl 4-pyridyl ketone

(Ketone)
Pyridin-4-yl acetate (Ester)

Stability Stable liquid/solid. Unstable. Hydrolyzes rapidly.

Primary Hazard Irritant, Combustible.
Corrosive (releases Acetic

Acid).

Disposal Stream
Organic Solvents (Non-

Halogenated).
Acidic Organic Waste.
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Assumption: This is the commercially available reagent likely in your inventory.

Waste Characterization
EPA Waste Code: Not P-listed or U-listed. Classify as D001 (Ignitable) if the flash point is

<60°C (though pure 4-Acetylpyridine has a flash point ~104°C, solvent mixtures may lower

this).

Hazard Class: Skin/Eye Irritant (Category 2), Combustible Liquid.

Incompatibilities: Strong Oxidizers (Peroxides, Nitrates), Strong Reducing Agents.[1]

Segregation & Collection
Directive: Do not mix with oxidizing acids (e.g., Nitric Acid) or active metals.

Container: High-density polyethylene (HDPE) or Amber Glass.

Labeling: "Hazardous Waste - Organic - 4-Acetylpyridine."

Solvent Compatibility: Compatible with standard organic waste streams (Acetone, Methanol,

DCM) unless the waste stream contains strong oxidizers.

Neutralization (Spill Response)
Minor Spill (<50 mL):

Evacuate the immediate area; ensure ventilation.[2][3]

Absorb with vermiculite or chemically inert pads.

Do not use paper towels as the primary absorbent if oxidizers are present.

Place used absorbents in a sealed bag labeled "Contaminated Debris - 4-Acetylpyridine."

Wash surface with soap and water; collect rinsate as chemical waste.
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Part 3: Disposal Protocol for 4-Acetoxypyridine (The
Ester)
Assumption: You have synthesized this intermediate or have a rare reagent bottle.

The Hydrolysis Risk
4-Acetoxypyridine is an active ester. Upon contact with moisture or protic solvents, it

hydrolyzes to form Acetic Acid and 4-Pyridone (or 4-Hydroxypyridine).

Risk: Pressure buildup in sealed containers if moisture is present.

pH Shift: Waste will become acidic over time.

Quenching & Disposal
Do not dispose of the pure active ester directly into a bulk solvent drum.

Controlled Hydrolysis (Quenching):

Dilute the material in an ice bath with Ethanol.

Slowly add 10% Aqueous Sodium Bicarbonate (NaHCO₃) or Sodium Hydroxide (NaOH) to

hydrolyze the ester and neutralize the resulting acetic acid.

Observation: Evolution of gas (CO₂) if using bicarbonate. Wait for bubbling to cease.

Final pH Check: Ensure pH is between 6 and 9.

Disposal: The quenched mixture (now containing Sodium Acetate and 4-Pyridone) can be

disposed of in the Aqueous Organic Waste stream.

Part 4: Decision Logic & Workflow
The following diagram illustrates the decision-making process to ensure the correct protocol is

selected based on the chemical identity.
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Identify Chemical
(Check CAS & Structure)

Which Compound?

4-Acetylpyridine
(CAS 1122-54-9)
Ketone | Stable

Ketone
(Most Common)

4-Acetoxypyridine
(Ester)

Unstable | Hydrolysis Risk

Ester
(Rare/Synth)

Segregate from Oxidizers

Container: HDPE/Glass
Label: Non-Halogenated Organic

High-Temp Incineration

Quench Protocol:
Dilute EtOH + 10% NaHCO3

Neutralize Acetic Acid Byproduct
(Target pH 6-9)

Dispose as Aqueous Organic Waste

Click to download full resolution via product page

Figure 1: Decision tree for segregating and disposing of 4-substituted pyridine derivatives.

Part 5: Summary of Physical Properties for Disposal
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Property
4-Acetylpyridine (CAS
1122-54-9)

Relevance to Disposal

Physical State Liquid (may solidify <15°C)

May freeze in cold storage;

require warming before

transfer.

Flash Point 104°C (219°F)
Combustible.[4] Class IIIB

liquid.

Water Solubility Soluble
Can be rinsed with water

during spill cleanup.

Density 1.102 g/mL
Heavier than water; sinks in

aqueous pools.

Boiling Point 220°C
Low volatility; inhalation risk is

moderate but present.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 4-ACETYLPYRIDINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

2. tcichemicals.com [tcichemicals.com]

3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

4. assets.thermofisher.com [assets.thermofisher.com]

To cite this document: BenchChem. [Part 1: Critical Disambiguation & Hazard Identification].
BenchChem, [2026]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12015~~PDF~~MTR~~CGV4~~EN~~2026-01-16%2007:57:14~~4-Acetylpyridine~~
https://pubchem.ncbi.nlm.nih.gov/compound/4-Acetylpyridine
https://www.benchchem.com/product/b077573?utm_src=pdf-custom-synthesis
https://cameochemicals.noaa.gov/chemical/19711
https://www.tcichemicals.com/BE/en/sds/A0113_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/80719.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12015~~PDF~~MTR~~CGV4~~EN~~2026-01-16%2007:57:14~~4-Acetylpyridine~~
https://www.benchchem.com/product/b077573#4-acetoxypyridine-proper-disposal-procedures
https://www.benchchem.com/product/b077573#4-acetoxypyridine-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b077573#4-acetoxypyridine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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